4,6-dimethyl-N-(1-methylpyrazol-4-yl)pyrimidin-2-amine

• IUPAC Name: 4,6-dimethyl-N-(1-methylpyrazol-4-yl)pyrimidin-2-amine
• InChI: InChI=1S/C10H13N5/c1-7-4-8(2)13-10(12-7)14-9-5-11-15(3)6-9/h4-6H,1-3H3,(H,12,13,14)
• InChI Key: FQXTVQGRWUPLSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CN(N=C2)C)C
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol

Description

Synthesis Analysis

The synthesis of DMMPA involves intricate organic chemistry. Researchers have explored various routes, including condensation reactions, cyclizations, and functional group transformations. One notable approach is the bioisosteric replacement of the phenylsulfonamide moiety with pyrazole derivatives, leading to the discovery of a new chemotype of CDK2 inhibitors.

4.

Chemical Reactions Analysis

• Bioisosteric Replacement : As seen in CDK2 inhibitors, replacing the phenylsulfonamide group with pyrazole derivatives enhances potency and selectivity.

5.

Mechanism of Action

DMMPA’s mechanism of action involves inhibiting cyclin-dependent kinase 2 (CDK2) . CDK2 plays a crucial role in cell cycle regulation. DMMPA binds to CDK2, disrupting cell cycle progression, arresting cells at specific phases, and inducing apoptosis.